Methyl 2-cinnamamido-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[[(E)-3-phenylprop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C19H19NO3S/c1-23-19(22)17-14-9-5-6-10-15(14)24-18(17)20-16(21)12-11-13-7-3-2-4-8-13/h2-4,7-8,11-12H,5-6,9-10H2,1H3,(H,20,21)/b12-11+
• InChI Key: ONJSEDIWRNOIFQ-VAWYXSNFSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCCC2)NC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: COC(=O)C1=C(SC2=C1CCCC2)NC(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C19H19NO3S
• Molecular Weight: 341.4 g/mol

Description

“Methyl 2-cinnamamido-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate” is a chemical compound that is an active pharmaceutical intermediate. It is derived from the condensation of an amino carboxyalkyl derivative of 4,5,6,7-tetrahydrobenzo[b]thiophene.

Synthesis Analysis

The synthesis of this compound involves the condensation of an amino carboxyalkyl derivative of 4,5,6,7-tetrahydrobenzo[b]thiophene. The Gewald synthesis is a typical method used for the synthesis of thiophene derivatives. This method involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Chemical Reactions Analysis

The chemical reactions involving “Methyl 2-cinnamamido-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate” include its formation through the condensation of an amino carboxyalkyl derivative of 4,5,6,7-tetrahydrobenzo[b]thiophene. The compound can be attacked by a given nucleophile at two sites, C-3 (the dialkylaminoethylene group) and C-1 (the carbonyl group), with the reactivity order C-3 > C-1. It can also be attacked by an electrophile at C-2, oxygen, and/or nitrogen sites with reactivity order C-2 > N > O.

Future Directions

Thiophene-based analogs, including “Methyl 2-cinnamamido-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate”, have been recognized as potential biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the synthesis and investigation of new structural prototypes with more effective pharmacological activity is a topic of interest for medicinal chemists.

Mechanism of Action

Target of Action

The primary targets of Methyl 2-cinnamamido-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate are the enzymes PDK1 and LDHA . These enzymes play a crucial role in the metabolism of proliferating tumor cells, particularly in colorectal cancer .

Mode of Action

This compound interacts with its targets, PDK1 and LDHA, by inhibiting their activity . The inhibition of these enzymes disrupts the reprogrammed glucose metabolism of tumor cells, which is a characteristic feature of proliferating tumor cells .

Biochemical Pathways

The inhibition of PDK1 and LDHA affects the glucose metabolism pathway in tumor cells . This disruption can lead to decreased tumor cell proliferation, as these cells rely heavily on reprogrammed glucose metabolism for their growth and survival .

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) properties of this compound contribute to its bioavailability .

Result of Action

The result of the compound’s action is a decrease in the proliferation of tumor cells . By inhibiting PDK1 and LDHA, the compound disrupts the glucose metabolism of these cells, leading to decreased cell growth and survival .